Cas no 1934468-30-0 (5-methoxy-7-oxa-4-azaspiro2.5oct-4-ene)

• Product Name: 5-methoxy-7-oxa-4-azaspiro2.5oct-4-ene
• CAS No: 1934468-30-0
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5172655
• PubChem ID: 130680256
• Update Time: 2025-10-23

5-methoxy-7-oxa-4-azaspiro2.5oct-4-ene Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-4-azaspiro[2.5]oct-4-ene, 5-methoxy-
• 5-methoxy-7-oxa-4-azaspiro2.5oct-4-ene

• Inchi： 1S/C7H11NO2/c1-9-6-4-10-5-7(8-6)2-3-7/h2-5H2,1H3
• InChI Key： CYUUJHWRJWJQGN-UHFFFAOYSA-N
• SMILES： C1C2(COCC(OC)=N2)C1

Additional information on 5-methoxy-7-oxa-4-azaspiro2.5oct-4-ene

5-Methoxy-7-Oxa-4-Azaspiro[2.5]Oct-4-Ene: A Comprehensive Overview

The compound 5-methoxy-7-oxa-4-azaspiro[2.5]oct-4-ene, identified by the CAS number 1934468-30-0, is a structurally unique spiro compound with significant potential in various chemical and pharmaceutical applications. This molecule combines a spirocyclic framework with a methoxy group, making it an intriguing subject for both academic and industrial research. Recent studies have highlighted its role in drug design, particularly in the development of bioactive compounds with potential therapeutic applications.

The spiro structure of this compound is characterized by two rings sharing a single atom, creating a unique spatial arrangement that can influence its chemical reactivity and biological activity. The presence of the methoxy group at the 5-position introduces additional electronic effects, which can modulate the compound's interaction with biological targets. This makes it a valuable building block in medicinal chemistry, where structural diversity is often sought to enhance drug efficacy.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-methoxy-7-oxa-4-azaspiro[2.5]oct-4-ene. Researchers have employed various strategies, including ring-closing metathesis and nucleophilic substitution reactions, to construct this complex structure. These methods not only improve the yield but also allow for greater control over the stereochemistry of the product, which is critical for its biological performance.

In terms of biological activity, 5-methoxy substituents are known to exert significant effects on molecular interactions. For instance, methoxy groups can act as electron-donating groups, influencing the electronic environment of adjacent atoms and potentially enhancing binding affinity to protein targets. This property has been leveraged in recent studies exploring its role as a lead compound in anti-inflammatory and anticancer drug discovery.

The spirocyclic framework of this compound also contributes to its rigidity, which is an essential feature for many bioactive molecules. Rigidity can enhance selectivity by restricting conformational flexibility, allowing the molecule to adopt specific orientations that optimize interactions with target receptors. This has been particularly advantageous in designing drugs targeting G-protein coupled receptors (GPCRs), where conformational specificity is crucial.

Moreover, the presence of an oxygen atom at the 7-position (as indicated by the "oxa" prefix) introduces hydrophilic characteristics to the molecule. This balance between hydrophobic and hydrophilic regions can improve pharmacokinetic properties such as solubility and permeability, which are critical for drug delivery. Recent research has demonstrated that such features can enhance the bioavailability of spirocyclic compounds, making them more promising candidates for therapeutic applications.

The nitrogen atom at position 4 (denoted by "aza") further diversifies the functional groups present in this molecule. Nitrogen-containing heterocycles are prevalent in pharmaceuticals due to their ability to form hydrogen bonds and participate in π-interactions with biological targets. This makes 5-methoxy-substituted spiro compounds particularly appealing for designing molecules with high potency and selectivity.

In addition to its direct applications in drug design, 5-methoxy-7-oxa-4-azaspiro[2.5]oct-4-ene serves as a valuable intermediate in organic synthesis. Its versatile structure allows chemists to introduce additional functional groups or modify existing ones through various chemical transformations. This versatility has been exploited in recent studies aimed at developing novel scaffolds for drug discovery.

The growing interest in spirocyclic compounds like this one is driven by their ability to combine multiple pharmacophores within a single molecule, potentially leading to multi-target drugs with enhanced efficacy and reduced side effects. As computational tools continue to advance, researchers are better equipped to predict and optimize the properties of such complex structures, further accelerating their translation into clinical settings.

In conclusion, CAS No: 1934468-30-0, or N,N-dimethylhexanamide, stands out as a compelling example of how structural complexity can be harnessed to create molecules with diverse applications. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial development.